Cas no 218168-58-2 (Ethyl 2-((4-cyanophenyl)amino)acetate)

• Product Name: Ethyl 2-((4-cyanophenyl)amino)acetate
• CAS No: 218168-58-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD11153542
• CID: 1039558
• PubChem ID: 23278476
• Update Time: 2025-04-20

Ethyl 2-((4-cyanophenyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-cyanophenyl)amino)acetate
• ethyl 2-(4-cyanoanilino)acetate
• Glycine, N-(4-cyanophenyl)-, ethyl ester
• AK104720
• ANW-71060
• CTK8C4107
• KB-252021
• MolPort-004-406-388
• Ethyl N-(4-cyanophenyl)glycinate
• Ethyl2-((4-cyanophenyl)amino)acetate
• SCHEMBL16166309
• Glycine,N-(4-cyanophenyl)-,ethyl ester
• HY-W047769
• EN300-6510891
• DTXSID80632429
• A878922
• CS-0099758
• AKOS000259914
• 218168-58-2
• BCP12926
• N-(4-Cyanophenyl)glycine ethyl ester
• ETHYL 2-[(4-CYANOPHENYL)AMINO]ACETATE
• Ethyl (4-cyanophenyl)glycinate
• G80508
• DA-73223

• MDL： MFCD11153542
• Inchi： 1S/C11H12N2O2/c1-2-15-11(14)8-13-10-5-3-9(7-12)4-6-10/h3-6,13H,2,8H2,1H3
• InChI Key： KNUMRMSDANMQRT-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr)
• PSA: 62.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives